Cas no 380495-68-1 (1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl-)

• Product Name: 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl-
• CAS No: 380495-68-1
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 5730108
• Update Time: 2025-11-02

1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl-
• Hexocannabitriol

• Inchi： 1S/C21H30O3/c1-5-6-7-8-15-11-17(22)20(18(23)12-15)19-16(13(2)3)10-9-14(4)21(19)24/h11-12,16,19,21-24H,2,4-10H2,1,3H3/t16-,19+,21-/m0/s1
• InChI Key： YVEPGCZIBQXPJW-SCWSEQNSSA-N
• SMILES： C1(O)=CC(CCCCC)=CC(O)=C1[C@H]1[C@H](C(C)=C)CCC(=C)[C@@H]1O

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 503.3±50.0 °C(Predicted)
• Solubility: DMF: 5 mg/ml; DMSO: 5 mg/ml; Ethanol: 10 mg/ml; PBS (pH 7.2): insol
• pka: 9.69±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

Additional information on 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl-

Comprehensive Guide to 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl- (CAS No. 380495-68-1)

1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl- (CAS 380495-68-1) is a specialized organic compound with a unique molecular structure that combines a benzenediol core with a complex cyclohexyl substituent. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and fragrance chemistry due to its versatile properties. In this article, we delve into its chemical characteristics, applications, and the latest market trends, while addressing common queries from researchers and industry professionals.

The molecular formula of 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl- reflects its intricate architecture, featuring a pentyl side chain and a hydroxy-methylene functional group. These structural elements contribute to its solubility in organic solvents and potential reactivity in catalyzed reactions. Researchers often explore its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of flavor enhancers and cosmetic ingredients.

One of the most frequently asked questions about this compound revolves around its stereochemistry. The (1R,2R,6R) configuration indicates a specific spatial arrangement, which can influence its interactions in biological systems. This aspect is critical for applications in chiral synthesis, where enantioselectivity plays a pivotal role. Recent studies have highlighted its potential in green chemistry initiatives, aligning with the growing demand for sustainable and eco-friendly chemical processes.

In the fragrance industry, 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl- is valued for its ability to impart woody and floral notes. Its stability under varying pH conditions makes it a preferred choice for formulating long-lasting perfumes and essential oil blends. Additionally, its low volatility ensures a prolonged scent profile, a feature highly sought after by luxury fragrance brands.

The pharmaceutical sector has also shown interest in this compound due to its potential antioxidant properties. Preliminary research suggests that its phenolic structure may contribute to free radical scavenging, opening avenues for its use in skincare formulations and anti-aging products. However, further clinical studies are needed to validate these claims and explore its safety profile.

From a market perspective, the demand for CAS 380495-68-1 is steadily increasing, driven by advancements in personal care and fine chemicals industries. Suppliers are focusing on high-purity grades to meet the stringent requirements of GMP-certified manufacturers. Pricing trends indicate a premium for enantiomerically pure samples, reflecting the compound's niche applications.

For researchers working with 1,3-Benzenediol derivatives, understanding its spectroscopic data (e.g., NMR, IR) is essential. The compound exhibits distinct peaks in its proton NMR spectrum, particularly around the olefinic protons of the methylene group, which aid in quality control during synthesis. Computational chemistry tools, such as molecular docking, are increasingly used to predict its behavior in complex matrices.

Environmental considerations are another hot topic tied to this compound. Its biodegradability and ecotoxicity profile are under evaluation to ensure compliance with regulations like REACH and EPA guidelines. Manufacturers are investing in green synthesis routes to minimize waste and energy consumption, addressing the global push toward circular economy principles.

In summary, 1,3-Benzenediol, 2-[(1R,2R,6R)-2-hydroxy-3-methylene-6-(1-methylethenyl)cyclohexyl]-5-pentyl- (CAS 380495-68-1) represents a fascinating intersection of chemistry and application-driven innovation. Whether you're a synthetic chemist exploring its reactivity or a formulator seeking novel olfactive ingredients, this compound offers a wealth of opportunities. Stay updated with peer-reviewed journals and patent filings to leverage its full potential in your projects.